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Compound of Interest

Compound Name: Butyl 2-furoate

Cat. No.: B1604542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, suppliers, and

key technical data for research-grade Butyl 2-furoate. It is designed to assist researchers,

scientists, and professionals in drug development in sourcing high-purity Butyl 2-furoate and

understanding its properties and potential applications.

Introduction to Butyl 2-furoate
Butyl 2-furoate (CAS No. 583-33-5) is an ester compound with the molecular formula

C₉H₁₂O₃. It is a derivative of 2-furoic acid, a heterocyclic compound derived from furfural. While

historically used in the flavor and fragrance industry, recent scientific interest has been directed

towards the broader class of furan derivatives for their potential pharmacological activities,

including antimicrobial and anti-inflammatory properties. This has positioned Butyl 2-furoate
as a molecule of interest for screening and as a building block in the synthesis of more

complex biologically active molecules.

Commercial Suppliers of Research-Grade Butyl 2-
furoate
A variety of chemical suppliers offer Butyl 2-furoate, often for research and development

purposes. The table below summarizes key information for several prominent suppliers.
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Researchers are advised to request lot-specific Certificates of Analysis (CoA) to obtain precise

purity and impurity data.

Supplier
Product
Name/Number

Stated Purity Availability

BOC Sciences Butyl 2-furoate - Inquire

TCI America Butyl 2-Furoate >98.0% (GC) 25g, 500g

Sigma-Aldrich Butyl 2-furoate - Inquire

Santa Cruz

Biotechnology
Butyl 2-furoate - Inquire

American Custom

Chemicals

Corporation

BUTYL-2-FUROATE 95.00% 5mg

Shanghai Wencai

New Material

Technology Co., Ltd.

Butyl2-furoate - Inquire

DAYANG CHEM

(HANGZHOU)

CO.,LTD

Butyl2-furoate - Inquire

Technical Data and Physical Properties
The following table summarizes the key physical and chemical properties of Butyl 2-furoate.

This data is compiled from various supplier and chemical database sources.
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Property Value Source(s)

CAS Number 583-33-5
ChemicalBook, The Good

Scents Company[1]

Molecular Formula C₉H₁₂O₃ ChemicalBook

Molecular Weight 168.19 g/mol ChemicalBook

Appearance
Colorless to pale yellow oily

liquid
The Good Scents Company[1]

Boiling Point 233 °C (estimate) ChemicalBook

Density 1.0555 g/cm³ (estimate) ChemicalBook

Refractive Index 1.4740 (estimate) ChemicalBook

Solubility Soluble in alcohol The Good Scents Company[1]

Potential Research Applications and Methodologies
While specific research applications for Butyl 2-furoate are not extensively documented in

publicly available literature, the broader class of furan derivatives has shown significant

promise in medicinal chemistry. This suggests potential avenues of investigation for Butyl 2-
furoate.

Antimicrobial and Antifungal Activity
Furan derivatives are known to possess a wide spectrum of antimicrobial and antifungal

activities. Researchers can investigate the potential of Butyl 2-furoate against various

bacterial and fungal strains. A general workflow for such an investigation is outlined below.
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) of Butyl
2-furoate.

A detailed experimental protocol for determining the Minimum Inhibitory Concentration (MIC)

would typically involve:

Preparation of Butyl 2-furoate Stock Solution: Dissolve a known weight of Butyl 2-furoate
in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

Serial Dilutions: Perform serial dilutions of the stock solution in a liquid growth medium (e.g.,

Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

Inoculation: Add a standardized suspension of the test microorganism to each well.

Incubation: Incubate the microtiter plate under appropriate conditions (e.g., 37°C for 24

hours for bacteria).

MIC Determination: The MIC is the lowest concentration of Butyl 2-furoate that visibly

inhibits the growth of the microorganism.

Organic Synthesis and Drug Design
Butyl 2-furoate can serve as a starting material or intermediate in the synthesis of more

complex molecules. The furan ring is a versatile scaffold in medicinal chemistry. A general
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synthesis protocol for n-butyl-2-furoate, which can be adapted for research purposes, involves

the esterification of 2-furoic acid with n-butanol in the presence of a catalyst.

2-Furoic Acid

Reactionn-Butanol

Catalyst

Purification Butyl 2-furoate

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Butyl 2-furoate.

A general experimental protocol for the synthesis of Butyl 2-furoate is as follows:

Reactant Mixture: In a round-bottom flask, combine 2-furoic acid, an excess of n-butanol,

and a suitable acid catalyst (e.g., sulfuric acid or a solid acid catalyst).

Reaction: Heat the mixture under reflux for a specified period, monitoring the reaction

progress by a suitable technique (e.g., thin-layer chromatography).

Work-up: After the reaction is complete, cool the mixture and neutralize the catalyst. Extract

the product with an organic solvent.

Purification: Wash the organic layer with water and brine, dry it over an anhydrous salt (e.g.,

sodium sulfate), and concentrate it under reduced pressure. Purify the crude product, for

example, by column chromatography.

Conclusion
This guide provides a starting point for researchers interested in sourcing and utilizing

research-grade Butyl 2-furoate. While several commercial suppliers are available, obtaining
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detailed, lot-specific analytical data is crucial for ensuring the quality and reproducibility of

research findings. The potential for Butyl 2-furoate in antimicrobial and synthetic applications

warrants further investigation, and the general methodologies provided herein can be adapted

for specific research questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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